Cas no 836-33-9 (Acetic acid, [3-(trifluoromethoxy)phenoxy]-)

• Product Name: Acetic acid, [3-(trifluoromethoxy)phenoxy]-
• CAS No: 836-33-9
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• CID: 4206917
• PubChem ID: 23274366
• Update Time: 2025-04-24

Acetic acid, [3-(trifluoromethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [3-(trifluoromethoxy)phenoxy]-
• 3-(Trifluoromethoxy)phenoxyacetic acid
• 836-33-9
• SCHEMBL10254673
• DTXSID10879683
• M-OCF3 PHENOXYACETIC ACID
• VYDIBRGFJBLFGS-UHFFFAOYSA-N
• 2-[3-(trifluoromethoxy)phenoxy]acetic acid
• A1-20007

• Inchi： 1S/C9H7F3O4/c10-9(11,12)16-7-3-1-2-6(4-7)15-5-8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： VYDIBRGFJBLFGS-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=CC(OC(F)(F)F)=C1

Computed Properties

• Exact Mass: 236.02964319Da
• Monoisotopic Mass: 236.02964319Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų